Cas no 1174645-20-5 (6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine)

• Product Name: 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• CAS No: 1174645-20-5
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 1082608
• PubChem ID: 66846850
• Update Time: 2025-09-26

6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 6-bromo-1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine
• 1174645-20-5
• SCHEMBL929657
• CIUYTFMUCOIVLE-UHFFFAOYSA-N
• DB-061029

• Inchi： 1S/C7H9BrN2/c8-7-2-1-6-5-9-3-4-10(6)7/h1-2,9H,3-5H2
• InChI Key： CIUYTFMUCOIVLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2CNCCN21

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

Professional Introduction to 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 1174645-20-5)

6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, with the CAS number 1174645-20-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydropyrrolopyrazine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The structural framework of 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine consists of a fused ring system comprising a pyrrole and a pyrazine moiety. The presence of a bromine substituent at the 6-position enhances its utility as a versatile intermediate in synthetic chemistry. This feature allows for further functionalization and modification, making it a valuable building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in tetrahydropyrrolopyrazine derivatives due to their reported pharmacological properties. Studies have indicated that these compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The brominated derivative, in particular, has shown promise in preclinical studies as a potential lead compound for further development.

One of the most compelling aspects of 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, these inhibitors can modulate cellular processes and potentially lead to therapeutic interventions. The bromine atom in the molecule provides a handle for further chemical modifications, enabling the design of highly specific kinase inhibitors.

Recent research has also explored the use of 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine in the development of drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that derivatives of this compound can modulate neurotransmitter activity and potentially alleviate symptoms associated with these disorders.

The synthesis of 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by bromination at the desired position. Advances in catalytic methods have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale.

The pharmaceutical industry has taken note of the potential of 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine and is actively investigating its applications. Several companies have initiated clinical trials to assess its efficacy and safety profile in humans. These trials aim to validate the preclinical findings and determine whether this compound can be translated into viable therapeutic agents.

The versatility of 6-Bromo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine extends beyond its use as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry and as a precursor for materials science applications. The ability to functionalize its structure allows researchers to tailor its properties for specific applications in catalysis and material design.

In conclusion，6-Bromo-1，2，3，4-tetrahydropyrrolo[1，2-a]pyrazine (CAS No．1174645—20—5) is a multifaceted compound with significant potential in pharmaceutical research and development．Its unique structural features make it a valuable tool for synthesizing biologically active molecules，and ongoing studies continue to uncover new applications for this versatile derivative．As research progresses，it is likely that we will see further advancements in understanding its pharmacological properties and developing novel therapeutic agents based on its structure．